Cas no 102418-69-9 (alanyl-beta-alanine)

• Product Name: alanyl-beta-alanine
• CAS No: 102418-69-9
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 1134116
• Update Time: 2024-07-27

alanyl-beta-alanine Chemical and Physical Properties

Names and Identifiers

• alanyl-beta-alanine
• beta-alanine, alanyl-
• β-Alanine, alanyl-

• Inchi： 1S/C6H12N2O3/c1-4(7)6(11)8-3-2-5(9)10/h4H,2-3,7H2,1H3,(H,8,11)(H,9,10)/t4-/m0/s1
• InChI Key： LHMWTJPMNYKPGC-BYPYZUCNSA-N
• SMILES： C(O)(=O)CCNC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 160.08486

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Melting Point: 210-211 °C
• Boiling Point: 421.3±30.0 °C(Predicted)
• PSA: 92.42
• pka: 4.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides